N-(2-methoxyethyl)-2-((4-methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[4-methyl-5-(1-methyl-6-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H19N5O3S/c1-18-8-10(4-5-12(18)21)13-16-17-14(19(13)2)23-9-11(20)15-6-7-22-3/h4-5,8H,6-7,9H2,1-3H3,(H,15,20)
• InChI Key: SDZHNWJXBRBUSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C2=NN=C(N2C)SCC(=O)NCCOC
• Molecular Formula: C14H19N5O3S
• Molecular Weight: 337.40 g/mol
• CAS No.: 1105209-49-1

Description

N-(2-methoxyethyl)-2-((4-methyl-5-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H19N5O3S and its molecular weight is 337.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Docking

A study by Virk et al. (2018) elaborated on the synthesis of analogues related to the compound of interest via both conventional and microwave-assisted protocols. These compounds were evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). One particular compound demonstrated good activity with IC50 values indicating potent inhibition. Additionally, SAR studies aided by molecular docking explored the binding modes against these enzymes, suggesting potential therapeutic applications in enzyme-related disorders (Virk et al., 2018).

Enzyme Inhibitory Activities

The research conducted by Xiao-meng Wang et al. (2015) involved modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety. This modification aimed to retain the compound's antiproliferative activity against cancer cell lines while significantly reducing acute oral toxicity. The findings suggest that such modifications can preserve the compound's efficacy as a PI3K inhibitor, offering a pathway to develop anticancer agents with lower toxicity (Xiao-meng Wang et al., 2015).

Polymer Network Preparation

Gonul S. Batibay et al. (2020) investigated a derivative for the preparation of PMMA hybrid networks in the air atmosphere, highlighting the compound's utility in material science. This study demonstrated the compound's role in initiating polymerization leading to the incorporation and dispersion of polyhedral oligomeric silsesquioxane (POSS) in poly(methyl methacrylate) matrices. The resulting hybrid network exhibited improved thermal stability, showcasing the compound's potential in developing robust polymer/filler networks (Gonul S. Batibay et al., 2020).